Cas no 292636-09-0 (7-Bromo-4-fluoro-1H-indole)

• Product Name: 7-Bromo-4-fluoro-1H-indole
• CAS No: 292636-09-0
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD04037874
• CID: 253737
• PubChem ID: 4342956
• Update Time: 2025-11-02

7-Bromo-4-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-fluoro-1H-indole
• 1H-Indole,7-bromo-4-fluoro-
• 7-BROMO-4-FLUOROINDOLE
• 1H-Indole,7-broMo-4-fluoro
• 4-fluoro-7-Bromoindole

• MDL： MFCD04037874
• Inchi： 1S/C8H5BrFN/c9-6-1-2-7(10)5-3-4-11-8(5)6/h1-4,11H
• InChI Key： PRXUTIXCOBFMMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CNC=21)F

Computed Properties

• Exact Mass: 212.95900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 314.2°C at 760 mmHg
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.06950
• Sensitiveness: Light Sensitive

7-Bromo-4-fluoro-1H-indole Security Information

• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Bromo-4-fluoro-1H-indole

Research Brief on 7-Bromo-4-fluoro-1H-indole (CAS: 292636-09-0) in Chemical Biology and Pharmaceutical Applications

7-Bromo-4-fluoro-1H-indole (CAS: 292636-09-0) is a halogenated indole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific pathways involved in cancer, inflammation, and neurological disorders.

The structural uniqueness of 7-Bromo-4-fluoro-1H-indole lies in its halogen substitutions at the 4- and 7-positions, which enhance its reactivity and binding affinity to biological targets. Researchers have exploited this feature to design novel compounds with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective bromodomain inhibitors, which show promise in treating hematological malignancies.

In addition to its role in drug development, 7-Bromo-4-fluoro-1H-indole has been investigated for its potential as a fluorescent probe. A recent study in ACS Chemical Biology utilized this compound to develop a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. The sensor exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress-related diseases.

From a synthetic perspective, advancements in catalytic methods have improved the efficiency of producing 7-Bromo-4-fluoro-1H-indole. A 2022 report in Organic Letters detailed a palladium-catalyzed cross-coupling approach that achieved higher yields and reduced byproducts compared to traditional methods. This innovation is expected to facilitate larger-scale production and broader application of the compound in preclinical research.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of derivatives based on 7-Bromo-4-fluoro-1H-indole. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) disclosed a series of prodrugs designed to enhance the compound's solubility and tissue distribution.

In conclusion, 7-Bromo-4-fluoro-1H-indole (CAS: 292636-09-0) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostic tools, underscore its importance in advancing biomedical science. Future studies will likely focus on expanding its therapeutic potential and overcoming current limitations through innovative chemical and biological approaches.